Cas no 179248-62-5 (4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-)

4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]- structure
179248-62-5 structure
Product Name:4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-
CAS No:179248-62-5
MF:C23H21N3O
MW:355.432345151901
CID:1374911
PubChem ID:53926071
Update Time:2025-04-20

4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, 6,7-dimethyl-N-[4-(phenylmethoxy)phenyl]-
    • 6,7-Dimethyl-N-[4-(phenylmethoxy)phenyl]-4-quinazolinamine
    • DTXSID701194372
    • SCHEMBL1387160
    • 179248-62-5
    • Inchi: 1S/C23H21N3O/c1-16-12-21-22(13-17(16)2)24-15-25-23(21)26-19-8-10-20(11-9-19)27-14-18-6-4-3-5-7-18/h3-13,15H,14H2,1-2H3,(H,24,25,26)
    • InChI Key: INWMTJAJZUSBIF-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)NC1=C2C=C(C)C(C)=CC2=NC=N1

Computed Properties

  • Exact Mass: 355.16863
  • Monoisotopic Mass: 355.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • PSA: 47.04
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